2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C20H22ClN3O2
• Molecular Weight: 371.9 g/mol
• IUPAC Name: 2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H22ClN3O2/c1-2-19(25)24-13-11-23(12-14-24)18-10-6-5-9-17(18)22-20(26)15-7-3-4-8-16(15)21/h3-10H,2,11-14H2,1H3,(H,22,26)
• InChI Key: DOKUMWRCECSICV-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a synthetic compound that belongs to the class of benzamide derivatives. It has been the subject of scientific research due to its potential use as a therapeutic agent in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or signaling pathways that are involved in the growth and survival of cancer cells or the protection of neurons.
Biochemical and Physiological Effects:
2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the proliferation and induce apoptosis of cancer cells, as well as to have neuroprotective effects in animal models of neurological disorders. In addition, it has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments is its potential as a therapeutic agent for the treatment of cancer and neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in these applications.

Future Directions

There are several future directions for the study of 2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide. One direction is to further investigate its mechanism of action in order to optimize its use as a therapeutic agent. Another direction is to explore its potential use in the treatment of other diseases such as inflammation and oxidative stress. Additionally, further research is needed to determine its pharmacokinetic and pharmacodynamic properties in order to optimize its dosing and administration.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 2-chlorobenzoyl chloride with 4-propanoylpiperazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-aminophenylboronic acid in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

2-chloro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer and neurological disorders. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, it has been found to have neuroprotective effects in animal models of neurological disorders.